Cas no 6278-81-5 ( )

• Product Name: &nbsp
• CAS No: 6278-81-5
• MF: C₁₇H₃₇N₃S
• MW: 315.560783147812
• CID: 957887
• PubChem ID: 4439565
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-hexadecylthiourea
• AC1NB96E
• NSC34467
• NSC-34467
• DS-008583
• 1-amino-3-hexadecyl-thiourea
• DTXSID50403320
• 6278-81-5
• N-Hexadecylhydrazinecarbothioamide
•  

• Inchi： 1S/C17H37N3S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-19-17(21)20-18/h2-16,18H2,1H3,(H2,19,20,21)
• InChI Key： YZBAYGLQEXKGFL-UHFFFAOYSA-N
• SMILES： S=C(NN)NCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 315.27111
• Monoisotopic Mass: 315.27081937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 15
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 82.2Ų

Experimental Properties

• PSA: 50.08
• LogP: 6.28760